Cas no 4356-52-9 (glucobrassicin)

• Product Name: glucobrassicin
• CAS No: 4356-52-9
• Molecular Formula: C₁₆H₁₉N₂O₉S₂-
• Molecular Weight: 447.46006
• CID: 929034
• PubChem ID: 9601691

glucobrassicin Properties

Names and Identifiers

• glucobrassicin
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(1H-indol-3-yl)-N-sulfooxyethanimidothioate
• GLUCOBRASSICIN, POTASSIUM SALT
• indol-3-ylmethylglucosinolate
• Glucobrassicine
• 3-Indolylmethylglucosinolate potassium salt
• 3-Indolylmethylglucosinolate
• 3-Indolylmethyl glucosinolate
• 3-IMG
• Indolylmethyl glucosinolate
• Glucobrassicin (3-Indolmethyl-GS)
• 4356-52-9
• C05837
• NS00094481
• CHEBI:29028
• Q906037
• DTXSID60963046
• 1-S-[2-(1H-indol-3-yl)-N-(sulfooxy)ethanimidoyl]-1-thio-beta-D-glucopyranose
• EA6EH0IU89
• Q27109856
• .BETA.-D-GLUCOPYRANOSE, 1-THIO-, 1-(N-(SULFOOXY)-1H-INDOLE-3-ETHANIMIDATE), Z-
• indol-3-ylmethyl glucosinolate
• beta-D-Glucopyranose, 1-thio-, 1-(N-(sulfooxy)-1H-indole-3-ethanimidate)
• 1ST157698K
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1Z)-2-(1H-indol-3-yl)-N-sulfooxyethanimidothioate
• UNII-EA6EH0IU89
• GLUCOPYRANOSE, 1-THIO-, 1-INDOLE-3-ACETOHYDROXIMATE NO-(HYDROGEN SULFATE), .BETA.-D-
• 3-INDOLEGLUCOBRASSICIN
• Glucobrassicin potassium salt
• 4356-52-9 (Free acid)
• Indolylmethylglucosinolate
• 1-S-[(1E)-2-(1H-Indol-3-yl)-N-(sulfooxy)ethanimidoyl]-1-thiohexopyranose #
• DNDNWOWHUWNBCK-LDADJPATSA-N

• InChIKey： DNDNWOWHUWNBCK-LDADJPATSA-N
• Inchi： InChI=1S/C16H20N2O9S2/c19-7-11-13(20)14(21)15(22)16(26-11)28-12(18-27-29(23,24)25)5-8-6-17-10-4-2-1-3-9(8)10/h1-4,6,11,13-17,19-22H,5,7H2,(H,23,24,25)/b18-12+
• SMILES： C1=CC=C2C(=C1)C(=CN2)CC(=NOS(=O)(=O)O)SC3C(C(C(C(O3)CO)O)O)O

Computed Properties

• Exact Mass: 447.05327
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 7
• Monoisotopic Mass: 448.06102257g/mol
• Heavy Atom Count: 29
• Complexity: 686
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 216Ų

Experimental Properties

• PSA: 184.73
• Density: 1.808